Cas no 189105-78-0 (1,8-Diiodoanthracene)

• Product Name: 1,8-Diiodoanthracene
• CAS No: 189105-78-0
• MF: C₁₄H₈I₂
• MW: 430.022268295288
• MDL: MFCD22581439
• CID: 1380639
• PubChem ID: 135727342
• Update Time: 2025-06-12

1,8-Diiodoanthracene Chemical and Physical Properties

Names and Identifiers

• 1,8-Diiodoanthracene
• Anthracene, 1,8-diiodo-
• D4151

• MDL： MFCD22581439
• Inchi： 1S/C14H8I2/c15-13-5-1-3-9-7-10-4-2-6-14(16)12(10)8-11(9)13/h1-8H
• InChI Key： BBKOQZVGDMYPGV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CC3C=CC=C(C=3C=C21)I

Computed Properties

• Exact Mass: 429.87200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 199.0 to 203.0 deg-C
• PSA: 0.00000
• LogP: 5.20220

1,8-Diiodoanthracene Security Information

• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 1,8-Diiodoanthracene

Comprehensive Guide to 1,8-Diiodoanthracene (CAS No. 189105-78-0): Properties, Applications, and Research Insights

1,8-Diiodoanthracene (CAS No. 189105-78-0) is a halogenated derivative of anthracene, a polycyclic aromatic hydrocarbon (PAH) with significant relevance in organic chemistry and materials science. This compound, characterized by two iodine atoms substituted at the 1 and 8 positions of the anthracene backbone, exhibits unique photophysical and electronic properties. Researchers and industries are increasingly interested in 1,8-Diiodoanthracene due to its potential applications in organic semiconductors, optoelectronic devices, and as a building block for synthesizing complex molecular architectures.

The growing demand for advanced materials in renewable energy and flexible electronics has propelled the study of iodoanthracene derivatives. 1,8-Diiodoanthracene stands out for its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing conjugated systems for organic light-emitting diodes (OLEDs) and photovoltaic cells. Its high reactivity and stability under controlled conditions make it a valuable intermediate in synthetic chemistry.

From an environmental perspective, the synthesis and handling of 1,8-Diiodoanthracene align with green chemistry principles when optimized. Recent studies highlight its role in developing non-toxic, energy-efficient materials, addressing concerns about sustainable manufacturing. This aligns with the broader trend of "green organic synthesis"—a frequently searched term among chemists and environmental scientists seeking eco-friendly alternatives.

Analytical techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to characterize 1,8-Diiodoanthracene purity and structure. Researchers often query "how to purify 1,8-Diiodoanthracene" or "solubility of 1,8-Diiodoanthracene in organic solvents," underscoring the need for detailed technical data. The compound is typically soluble in dichloromethane, toluene, and tetrahydrofuran but insoluble in water, which influences its applications in solution-processed materials.

In academia, 1,8-Diiodoanthracene serves as a model compound for studying halogen bonding interactions—a hot topic in supramolecular chemistry. Its crystalline structure often exhibits distinct π-π stacking and halogen-π interactions, which are critical for designing functional materials. These properties resonate with search trends like "halogenated PAHs applications" and "crystal engineering with diiodoanthracenes."

Future directions for 1,8-Diiodoanthracene research include its integration into metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its rigid structure could enhance porosity and stability. As the scientific community explores "next-generation organic materials," this compound’s versatility positions it as a key player in innovations ranging from sensors to catalytic systems.